Cas no 72711-84-3 (Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)-)
72711-84-3 structure
Product Name:Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)-
CAS No:72711-84-3
MF:C20H24O4
MW:328.402166366577
CID:566333
Update Time:2025-04-19
Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)- Chemical and Physical Properties
Names and Identifiers
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- Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)-
- Benzo(5,6)cyclohepta(1,2-b)pyran-2,9-dione, 3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (S)-
- 3-[[2-[bis(2-chloroethyl)amino]-2-oxo-1,3,2λ<sup>5</sup>-oxazaphosphinan-4-yl]sulfanyl]propanoic acid
- bharangin
-
- Inchi: 1S/C20H24O4/c1-11(2)13-8-12-6-7-15-19(3,4)10-16(21)24-20(15,5)9-14(12)18(23)17(13)22/h6-8,11,23H,9-10H2,1-5H3/t20-/m0/s1
- InChI Key: HMJSIJZITOCLAD-FQEVSTJZSA-N
- SMILES: O1C(CC(C)(C)C2=CC=C3C=C(C(C)C)C(C(=C3C[C@]12C)O)=O)=O
Computed Properties
- Exact Mass: 328.16752
Experimental Properties
- PSA: 63.6
Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jason Wan Lab Chip, 2020,20, 4528-4538
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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